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Compound of Interest

Compound Name: Azido-PEG12-NHS ester

Cat. No.: B2901763 Get Quote

An In-Depth Technical Guide to the Safe Handling of Azido-PEG12-NHS Ester For

Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Azido-PEG12-NHS
ester, a heterobifunctional crosslinker essential in bioconjugation, drug delivery, and materials

science. Adherence to these guidelines is crucial to ensure personnel safety and maintain the

integrity of the reagent.

Chemical and Physical Properties
Azido-PEG12-NHS ester is a molecule that features an azide group at one end and an N-

hydroxysuccinimide (NHS) ester at the other, connected by a 12-unit polyethylene glycol (PEG)

spacer.[1] This structure allows for the conjugation of amine-containing molecules to alkyne-

containing molecules through "click chemistry". The PEG spacer enhances the solubility and

flexibility of the resulting conjugate.[1]

Table 1: Physical and Chemical Properties of Azido-PEG12-NHS Ester

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2901763?utm_src=pdf-interest
https://www.benchchem.com/product/b2901763?utm_src=pdf-body
https://www.benchchem.com/product/b2901763?utm_src=pdf-body
https://www.benchchem.com/product/b2901763?utm_src=pdf-body
https://www.benchchem.com/product/b2901763?utm_src=pdf-body
https://axispharm.com/product/azido-peg12-nhs-ester/
https://axispharm.com/product/azido-peg12-nhs-ester/
https://www.benchchem.com/product/b2901763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2901763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C31H56N4O16[2][3][4]

Molecular Weight 740.79 g/mol [2][3][4]

Appearance Solid or viscous liquid

Purity >98%[2]

Solubility
Soluble in DMSO, DMF, methylene chloride,

acetonitrile.[2][3]

Spacer Arm Length 47.2 Å

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Azido-PEG12-NHS ester is not readily available,

data for structurally similar compounds, such as Azido-PEG3-NHS ester, suggests that the

compound may be harmful if swallowed and may cause skin and eye irritation.[5] The primary

hazards are associated with the reactivity of the NHS ester and the azide functional groups.

Table 2: General Hazard Information
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Hazard Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[5]

Do not eat, drink or smoke

when using this product.[5] IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor.[5] Rinse

mouth.[5]

Skin Corrosion/Irritation May cause skin irritation.

Wear protective

gloves/protective clothing.[5] IF

ON SKIN: Wash with plenty of

water and soap.[5]

Eye Damage/Irritation
May cause serious eye

irritation.

Wear eye/face protection.[5] IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

Respiratory Sensitization

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5]

Use only outdoors or in a well-

ventilated area.[5]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling large quantities or generating dust, use a certified

respirator.

Reactivity and Stability
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The two primary functional groups of Azido-PEG12-NHS ester, the azide and the NHS ester,

have distinct reactivity profiles that necessitate careful handling.

NHS Ester: This group is highly susceptible to hydrolysis, especially in aqueous solutions at

neutral to basic pH.[2][6] The rate of hydrolysis increases with pH.[2] For this reason, stock

solutions should be prepared in anhydrous solvents like DMSO or DMF and used

immediately.[1][7] Buffers containing primary amines, such as Tris or glycine, are

incompatible as they will react with the NHS ester.[7]

Azide Group: The azide moiety is used in "click chemistry" reactions with alkynes. While

generally stable, azides can be energetic and should be handled with care, avoiding

exposure to strong reducing agents, strong acids, and excessive heat.

Storage and Handling
Proper storage is critical to maintain the reactivity of Azido-PEG12-NHS ester.

Table 3: Storage and Handling Guidelines

Condition Recommendation Rationale

Temperature
Store at –20°C for long-term

storage.[1][2][3][7][8]

Minimizes degradation of the

NHS ester.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).[2][9]

Prevents oxidation and

hydrolysis from atmospheric

moisture.

Moisture
Keep in a desiccated

environment.[7][9][10]

The NHS ester is highly

sensitive to moisture.[7][9]

Light Protect from light.[1][9][10]
Prevents potential

photodegradation.

Aliquoting

For frequent use, aliquot the

compound into smaller, single-

use vials.[9][10]

Avoids repeated warming and

cooling cycles and moisture

introduction to the bulk supply.

Handling Procedure:
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Before opening, allow the container to equilibrate to room temperature to prevent

condensation of moisture.[6][7][9][10]

Handle the compound in a well-ventilated area, preferably a fume hood.

Weigh out the desired amount quickly and reseal the container tightly.

If possible, backfill the container with an inert gas before sealing.[6][9]

Dissolve the reagent in an anhydrous solvent immediately before use.[7] Do not prepare

stock solutions for long-term storage in aqueous buffers.[7]

Experimental Protocol: General Procedure for
Protein Labeling
This protocol provides a general workflow for conjugating Azido-PEG12-NHS ester to a

primary amine-containing protein.

Materials:

Protein solution in an amine-free buffer (e.g., PBS, pH 7.2-8.0).

Azido-PEG12-NHS ester.

Anhydrous DMSO or DMF.

Quenching buffer (e.g., 1M Tris-HCl, pH 8.0).

Desalting column for purification.

Procedure:

Prepare the protein solution at a suitable concentration (e.g., 1-10 mg/mL) in an amine-free

buffer.

Immediately before use, prepare a 10 mM stock solution of Azido-PEG12-NHS ester in
anhydrous DMSO or DMF.
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Add a 10- to 20-fold molar excess of the Azido-PEG12-NHS ester solution to the protein

solution. The final concentration of the organic solvent should not exceed 10% of the total

reaction volume.

Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2 hours.

Quench the reaction by adding a quenching buffer to a final concentration of 50-100 mM.

Incubate for an additional 15-30 minutes to ensure all unreacted NHS ester is hydrolyzed.

Remove excess, unreacted reagent by passing the reaction mixture through a desalting

column.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Azido-PEG12-NHS
ester.

Preparation Handling Reaction & Cleanup Disposal

Receive Compound Store at -20°C 
 under Inert Gas 
 with Desiccant

Immediate Action
Don Appropriate PPE 

 (Gloves, Goggles, Lab Coat)
Equilibrate to 

 Room Temperature
Weigh in 

 Ventilated Area
Dissolve in 

 Anhydrous Solvent
Perform Conjugation 

 Reaction Quench Reaction Purify Conjugate Dispose of Waste 
 (Follow Institutional Guidelines) Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Azido-PEG12-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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